BENGHE Methodological & Application

Check Availability & Pricing

Application Note: Quantification of ADC
Payloads using LC-MS/MS

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Aminobenzenesulfonic auristatin

Compound Name:
E-d8

Cat. No.: B15604469

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-drug conjugates (ADCs) are a promising class of biotherapeutics that combine the
specificity of a monoclonal antibody with the potent cell-killing activity of a cytotoxic payload.
The pharmacokinetic (PK) and pharmacodynamic (PD) properties of ADCs are complex,
necessitating robust bioanalytical methods to quantify the different ADC-related analytes in
biological matrices. Among these, the quantification of the ADC payload is critical for
understanding the efficacy, safety, and metabolic fate of the ADC. Liquid chromatography-
tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for payload
guantification due to its high sensitivity, selectivity, and wide dynamic range.

This application note provides a detailed protocol for the quantification of a common ADC
payload, monomethyl auristatin E (MMAE), in plasma using LC-MS/MS. The methodologies
described herein can be adapted for the quantification of other ADC payloads.

Experimental Workflow
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The overall experimental workflow for the quantification of ADC payloads from biological
matrices is depicted below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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